Cas no 65446-19-7 (4-O-Desmethyldoxorubicinone)

4-O-Desmethyldoxorubicinone structure
4-O-Desmethyldoxorubicinone structure
Product Name:4-O-Desmethyldoxorubicinone
CAS No:65446-19-7
MF:C20H16O9
MW:400.335646629334
CID:1060836
PubChem ID:71315773
Update Time:2025-11-01

4-O-Desmethyldoxorubicinone Chemical and Physical Properties

Names and Identifiers

    • 4-O-Desmethyldoxorubicinone
    • (7S,9S)-4,6,7,9,11-pentahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione
    • (8S,10S)-1,6,8,10,11-Pentahydroxy-8-(hydroxyacetyl)-7,8,9,10-tetrahydrotetracene-5,12-dione
    • 65446-19-7
    • DTXSID00747564
    • Inchi: 1S/C20H16O9/c21-6-11(24)20(29)4-8-13(10(23)5-20)19(28)15-14(17(8)26)16(25)7-2-1-3-9(22)12(7)18(15)27/h1-3,10,21-23,26,28-29H,4-6H2/t10-,20-/m0/s1
    • InChI Key: WLRQJZRSYGQUKG-FVINQWEUSA-N
    • SMILES: O[C@@]1(C(CO)=O)CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2[C@H](C1)O)O)=O)O)=O)O

Computed Properties

  • Exact Mass: 400.07943208g/mol
  • Monoisotopic Mass: 400.07943208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 173Ų

4-O-Desmethyldoxorubicinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D292570-1mg
4-O-Desmethyldoxorubicinone
65446-19-7
1mg
$236.00 2023-05-18
TRC
D292570-2 mg
4-O-Desmethyldoxorubicinone
65446-19-7
2mg
$ 360.00 2022-01-09
TRC
D292570-5 mg
4-O-Desmethyldoxorubicinone
65446-19-7
5mg
$ 860.00 2022-01-09
TRC
D292570-10 mg
4-O-Desmethyldoxorubicinone
65446-19-7
10mg
$ 1540.00 2022-01-09
TRC
D292570-2mg
4-O-Desmethyldoxorubicinone
65446-19-7
2mg
$437.00 2023-05-18
TRC
D292570-5mg
4-O-Desmethyldoxorubicinone
65446-19-7
5mg
$1039.00 2023-05-18
TRC
D292570-10mg
4-O-Desmethyldoxorubicinone
65446-19-7
10mg
$1860.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-499839-1 mg
4-O-Desmethyldoxorubicinone,
65446-19-7
1mg
¥3,234.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-499839-1mg
4-O-Desmethyldoxorubicinone,
65446-19-7
1mg
¥3234.00 2023-09-05

Additional information on 4-O-Desmethyldoxorubicinone

Professional Introduction to 4-O-Desmethyldoxorubicinone (CAS No: 65446-19-7)

4-O-Desmethyldoxorubicinone is a significant derivative of the well-known anticancer compound doxorubicin, featuring a modified structure that retains its potent biological activity while potentially offering improved pharmacokinetic properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 65446-19-7, has garnered considerable attention in recent years due to its promising applications in oncology research. The chemical modification at the 4-O-desmethyl position introduces a unique pharmacophore that influences its interactions with biological targets, making it a subject of intense scientific investigation.

The synthesis of 4-O-Desmethyldoxorubicinone involves intricate chemical methodologies that require precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including semi-synthetic routes that leverage existing doxorubicin derivatives, to optimize the production process. These efforts are critical for scaling up production while maintaining the structural integrity essential for therapeutic efficacy.

One of the most compelling aspects of 4-O-Desmethyldoxorubicinone is its potential to overcome resistance mechanisms associated with conventional doxorubicin therapy. Studies have demonstrated that this derivative exhibits enhanced cytotoxicity against multidrug-resistant cancer cell lines, suggesting its utility in overcoming treatment failures. The molecular basis behind this enhanced activity lies in its ability to interact with topoisomerases and other DNA-binding proteins more effectively than its parent compound.

Recent advancements in computational chemistry have facilitated the design of novel analogs of 4-O-Desmethyldoxorubicinone by predicting structural modifications that could further enhance its therapeutic profile. Molecular docking studies have identified key residues on cancer cell receptors and enzymes that are targeted by this compound, providing insights into its mechanism of action. These findings are being integrated into structure-based drug design approaches to develop next-generation anticancer agents.

The pharmacokinetic profile of 4-O-Desmethyldoxorubicinone is another area of active investigation. Preclinical studies have shown that this derivative exhibits a prolonged half-life compared to doxorubicin, which could reduce the frequency of administration and mitigate cumulative toxicity. Additionally, modifications in metabolic pathways have been observed, indicating potential for reduced side effects such as cardiotoxicity and myelosuppression.

In clinical settings, 4-O-Desmethyldoxorubicinone is being evaluated in phase I and II trials for various solid tumors and hematological malignancies. Early results are promising, with some patients exhibiting significant tumor regression even in cases where traditional chemotherapy has failed. These preliminary findings underscore the importance of continued research into this compound and its derivatives.

The role of biomarkers in predicting response to 4-O-Desmethyldoxorubicinone therapy is another critical focus area. Genetic and proteomic analyses have identified specific biomarkers that correlate with treatment efficacy, enabling personalized medicine approaches. By integrating these biomarkers into diagnostic algorithms, clinicians can tailor treatment regimens to individual patients, maximizing therapeutic outcomes.

Emerging evidence also suggests that 4-O-Desmethyldoxorubicinone can be effectively combined with other chemotherapeutic agents or targeted therapies to achieve synergistic effects. Combination regimens are being explored in preclinical models to determine optimal dosing schedules and minimize potential drug-drug interactions. These studies aim to expand the therapeutic window of this compound and improve overall patient survival rates.

The regulatory landscape for 4-O-Desmethyldoxorubicinone is evolving as clinical data accumulate. Regulatory agencies are closely monitoring ongoing trials to assess safety and efficacy before approving it for broader use. Collaboration between academia, industry, and regulatory bodies is essential for streamlining this process and ensuring that patients have access to innovative treatments like this one.

Future directions in research on 4-O-Desmethyldoxorubicinone include exploring its potential in combination with immunotherapy modalities. Preclinical studies have hinted at synergistic interactions between this compound and immune checkpoint inhibitors, which could revolutionize cancer treatment strategies. By leveraging the immune system's ability to target cancer cells, researchers hope to enhance the efficacy of existing therapies while reducing reliance on toxic chemotherapeutic agents.

The development of novel delivery systems for 4-O-Desmethyldoxorubicinone is another area of innovation. Nanotechnology-based platforms offer promising solutions for targeted drug delivery, improving bioavailability and reducing systemic toxicity. These advanced delivery systems could enhance the therapeutic index of this compound and expand its clinical applications.

In conclusion,4-O-Desmethyldoxorubicinone (CAS No: 65446-19-7) represents a significant advancement in anticancer therapy due to its potent biological activity, improved pharmacokinetic properties, and potential to overcome resistance mechanisms associated with conventional chemotherapy. Ongoing research across multiple disciplines continues to uncover new applications for this compound, positioning it as a cornerstone of modern oncology research.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD